Cas no 7498-52-4 ( )

• Product Name: &nbsp
• CAS No: 7498-52-4
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 980823
• PubChem ID: 348290
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethyl-3,5-dinitrophenyl)ethanone
• 1-(2,4,6-trimethyl-3,5-dinitro-phenyl)ethanone
• 1-(2,4,6-Trimethyl-3,5-dinitro-phenyl)-aethanon
• 1-(2,4,6-trimethyl-3,5-dinitro-phenyl)-ethanone
• AC1L897X
• AG-G-98608
• CTK5E0823
• NSC407550
• 7498-52-4
• 1-(2,4,6-Trimethyl-3,5-dinitrophenyl)ethan-1-one
• NSC-407550
• DTXSID60324693
•  

• Inchi： 1S/C11H12N2O5/c1-5-9(8(4)14)6(2)11(13(17)18)7(3)10(5)12(15)16/h1-4H3
• InChI Key： COUIEMPOPBDWSE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=C(C(C)=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.07466
• Monoisotopic Mass: 252.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.574
• PSA: 103.35
• LogP: 3.67720